Cas no 2219369-62-5 (5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-2-yl)methyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-2-yl)methyl-1,2-oxazole-3-carboxylic acid
• CAS No: 2219369-62-5
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 6250315
• PubChem ID: 165606086
• Update Time: 2025-11-06

5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-2-yl)methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-2-yl)methyl-1,2-oxazole-3-carboxylic acid
• EN300-1716605
• 2219369-62-5
• 5-[(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-2-yl)methyl]-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C25H24N2O5/c28-24(29)23-14-17(32-26-23)13-16-7-5-6-12-27(16)25(30)31-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,14,16,22H,5-7,12-13,15H2,(H,28,29)
• InChI Key： QYQJAKKSYOBTAS-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCCC1CC1=CC(C(=O)O)=NO1)=O

Computed Properties

• Exact Mass: 432.16852187g/mol
• Monoisotopic Mass: 432.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 92.9Ų

Additional information on 5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-2-yl)methyl-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-2-yl)methyl-1,2-oxazole-3-carboxylic acid (CAS No. 2219369-62-5)

The compound 5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-2-yl)methyl-1,2-oxazole-3-carboxylic acid, identified by its CAS number 2219369-62-5, is a sophisticated chemical entity widely utilized in pharmaceutical research and organic synthesis. This molecule features a unique combination of a piperidine ring, an oxazole moiety, and a fluorenylmethyloxycarbonyl (Fmoc) protecting group, making it a versatile intermediate in peptide synthesis and drug development. Researchers and chemists frequently search for this compound due to its relevance in solid-phase peptide synthesis (SPPS), a technique pivotal in modern biopharmaceuticals.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged, driven by advancements in peptide-based therapeutics. The global interest in targeted drug delivery and personalized medicine has further amplified its significance. The Fmoc group in this molecule ensures selective deprotection during synthesis, a critical feature for constructing complex peptides with high precision. This aligns with the growing trend of green chemistry, as the Fmoc strategy minimizes side reactions and improves yield efficiency.

From a structural perspective, the oxazole-carboxylic acid component contributes to the molecule's bioactivity, often explored in kinase inhibitor design and antibiotic development. The integration of a piperidine scaffold enhances its pharmacokinetic properties, a topic frequently queried in drug discovery forums. Notably, this compound's CAS No. 2219369-62-5 is often cross-referenced in patents related to anti-inflammatory and anticancer agents, reflecting its potential in addressing pressing medical challenges.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring purity and consistency—a priority for laboratories adhering to Good Manufacturing Practices (GMP). Its stability under ambient conditions and solubility in common organic solvents like DMF and DMSO further enhance its practicality. These attributes are frequently highlighted in research publications and technical datasheets, catering to the needs of academic and industrial chemists.

The compound's role extends beyond traditional applications. With the rise of AI-driven drug design and computational chemistry, its molecular structure serves as a valuable dataset for training algorithms predicting ADMET properties. This intersection of wet-lab and in-silico research underscores its relevance in contemporary biotechnology innovations. Additionally, its scalable synthesis protocols are often discussed in process chemistry circles, addressing cost-effectiveness for industrial-scale production.

In conclusion, 5-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-2-yl)methyl-1,2-oxazole-3-carboxylic acid (CAS No. 2219369-62-5) exemplifies the synergy between structural complexity and functional utility. Its alignment with trends like peptide therapeutics, sustainable synthesis, and digital chemistry ensures its continued prominence in scientific discourse. For researchers seeking reliable sources, verified suppliers often provide COA (Certificate of Analysis) and MSDS documentation, ensuring compliance with global regulatory standards.